Cas no 20600-74-2 (9,10-Anthracenedione, 1-(4-methylphenyl)-)

• Product Name: 9,10-Anthracenedione, 1-(4-methylphenyl)-
• CAS No: 20600-74-2
• MF: C₂₁H₁₄O₂
• MW: 298.334665775299
• CID: 1395079
• PubChem ID: 624954
• Update Time: 2025-04-20

9,10-Anthracenedione, 1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-(4-methylphenyl)-
• 1-(4-methylphenyl)anthracene-9,10-dione
• 20600-74-2
• Anthraquinone, 1-p-tolyl-
• SCHEMBL5012339
• DTXSID50347710
• 1-(4-Methylphenyl)anthra-9,10-quinone #
• QPUSRRFAHPABES-UHFFFAOYSA-N

• Inchi： 1S/C21H14O2/c1-13-9-11-14(12-10-13)15-7-4-8-18-19(15)21(23)17-6-3-2-5-16(17)20(18)22/h2-12H,1H3
• InChI Key： QPUSRRFAHPABES-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C3C=CC(C)=CC=3)C=21)=O

Computed Properties

• Exact Mass: 298.09942
• Monoisotopic Mass: 298.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14